Cas no 51464-74-5 (Pyrrolidinium,1,1'-(1,5-pentanediyl)bis[1-methyl-, bromide (1:2))

• Product Name: Pyrrolidinium,1,1'-(1,5-pentanediyl)bis[1-methyl-, bromide (1:2)
• CAS No: 51464-74-5
• MF: C₁₅H₃₂Br₂N₂
• MW: 400.235982894897
• CID: 376254
• PubChem ID: 6452443
• Update Time: 2025-04-19

Pyrrolidinium,1,1'-(1,5-pentanediyl)bis[1-methyl-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(Pentane-1,5-diyl)bis(1-methylpyrrolidinium) dibromide
• 1,1'-(pentane-1,5-diyl)bis[1-methylpyrrolidinium] dibromide
• 1-methyl-1-[5-(1-methylpyrrolidin-1-ium-1-yl)pentyl]pyrrolidin-1-ium,dibromide
• 1-methyl-1-[5-(1-methylpyrrolidin-1-ium-1-yl)pentyl]pyrrolidin-1-ium;dibromide
• SCHEMBL7605988
• 1,1'-(Pentane-1,5-diyl)bis(1-methylpyrrolidin-1-ium) bromide
• 1,1'-(Pentane-1,5-diyl)bis[1-methylpyrrolidinium]dibromide
• DTXSID30965794
• 51464-74-5
• 1,1'-(Pentane-1,5-diyl)bis(1-methylpyrrolidin-1-ium) dibromide
• NS00089170
• EINECS 257-221-2
• Pyrrolidinium,1,1'-(1,5-pentanediyl)bis[1-methyl-, bromide (1:2)

• Inchi： 1S/C15H32N2.2BrH/c1-16(12-6-7-13-16)10-4-3-5-11-17(2)14-8-9-15-17;;/h3-15H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： FUHDSRZEOUGXTF-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(C)(CCCCC[N+]2(C)CCCC2)CCCC1

Computed Properties

• Exact Mass: 365.8428
• Monoisotopic Mass: 398.09322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0